(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[(Z)-2-cyano-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]acetamide
• InChI: InChI=1S/C20H14Cl2N4OS/c1-12(27)25-16-5-3-15(4-6-16)24-10-14(9-23)20-26-19(11-28-20)13-2-7-17(21)18(22)8-13/h2-8,10-11,24H,1H3,(H,25,27)/b14-10-
• InChI Key: IXGHOGPRSVPUER-UVTDQMKNSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N4OS
• Molecular Weight: 429.3 g/mol

Description

(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C20H14Cl2N4OS and its molecular weight is 429.32. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide has been studied for its potential anticancer activity. In one study, modifications to the acetamide moiety were found to enhance activity against MCF-7 breast cancer cells, with significant selectivity compared to normal breast tissue (Baker et al., 2020). Another research highlighted the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against various human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Several studies have explored the antimicrobial potential of compounds related to this compound. For instance, derivatives have been synthesized and evaluated for their activity against various microorganisms, displaying promising results (Mistry, Desai, & Intwala, 2009). Another study focused on the synthesis of heterocyclic compounds incorporating a sulfamoyl moiety, which were found to have effective antimicrobial properties (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Crystallography and Molecular Structure

Research has also been conducted on the crystallographic properties and molecular structures of related compounds. A study on N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides revealed insights into their molecular arrangement and intermolecular interactions (Boechat et al., 2011).

Biological Synthesis and Applications

In the field of biological synthesis, the compound has been utilized as an intermediate in the synthesis of various bioactive molecules. For instance, it was involved in the chemoselective acetylation of 2-aminophenol, an important step in the synthesis of antimalarial drugs (Magadum & Yadav, 2018).